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Compound of Interest

Compound Name: Elliptone

Cat. No.: B1208213

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activities of Elliptone, a naturally occurring rotenoid. The information is curated
for professionals in research, science, and drug development who require detailed chemical
and biological data.

Chemical Identity and Structure

Elliptone is a complex heterocyclic organic compound classified as a rotenoid. Its chemical
structure is characterized by a fused five-ring system.

1.1. Chemical Structure Diagram

The chemical structure of Elliptone is depicted below, illustrating the arrangement of its
constituent atoms and bonds.

Caption: 2D chemical structure of Elliptone.

Physicochemical and Identification Data

A summary of the key quantitative and identification parameters for Elliptone is provided in the
table below. This data is essential for compound characterization, analytical method
development, and computational modeling.
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Property Value Reference(s)
Molecular Formula C20H1606 [1112]
Molecular Weight 352.34 g/mol [2]
(1S,13S)-16,17-dimethoxy-
2,7,20-
trioxapentacyclo[11.8.0.03,11,04
IUPAC Name _ [1]
,8.014 %lhenicosa-
3(11),4(8),5,9,14,16,18-
heptaen-12-one
CAS Number 478-10-4 [1][2]

Canonical SMILES

COC1=C(C=C2C(=C1)
[C@H]3--INVALID-LINK--
OC4=C(C3=0)C=CC5=C4C=
CO5)0C

[1]

KPSZGBRARBOMHQ-

InChliKey [1]
MSOLQXFVSA-N

Synonyms Derride [1]

Physical Description

Needles from ethanol

[2]

Melting Point

160 °C; 177-178 °C

[2]

Optical Rotation

[a]D2° -18° (benzene); [a]D2°

+55° (acetone)

[2]

Biological Activity and Mechanism of Action

Elliptone, like other rotenoids, is recognized for its biological activity, primarily as an inhibitor of
mitochondrial respiration.[1]

3.1. Inhibition of Mitochondrial Electron Transport Chain

Elliptone exerts its biological effects by targeting Complex | (NADH:ubiquinone
oxidoreductase) of the mitochondrial electron transport chain.[3] This inhibition disrupts the
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transfer of electrons from NADH to ubiquinone, a critical step in cellular respiration. The
consequences of this inhibition include a reduction in ATP synthesis and an increase in the

production of reactive oxygen species (ROS).

The diagram below illustrates the inhibitory action of Elliptone on the mitochondrial electron

transport chain.
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Caption: Inhibition of Mitochondrial Complex | by Elliptone.

Experimental Protocols
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The following section details a key experimental protocol for the chemical synthesis of
Elliptone.

4.1. Semisynthesis of Elliptone from Rotenone

This protocol is adapted from the work of Anderson et al. (2017) and describes an operationally
simple, stereocontrolled semisynthesis.[1]

Materials:

Rotenone

para-Toluenesulfonic acid

Toluene

Lactol acetate (intermediate synthesized from rotenone)

Standard laboratory glassware and purification apparatus (e.g., column chromatography)
Procedure:

o Preparation of the Reaction Mixture: A solution of lactol acetate in toluene is prepared in a
round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

o Acid-Catalyzed Elimination:para-Toluenesulfonic acid is added to the solution.

e Reaction Conditions: The mixture is heated to 80 °C and stirred. The progress of the reaction
should be monitored by an appropriate analytical technique, such as thin-layer
chromatography (TLC) or high-performance liquid chromatography (HPLC).

» Work-up and Purification: Upon completion of the reaction, the mixture is cooled to room
temperature. The solvent is removed under reduced pressure. The crude product is then
purified by column chromatography on silica gel to afford pure Elliptone.

Note: For the full synthesis of the lactol acetate intermediate from rotenone, which involves
dihydroxylation-oxidative cleavage and a chemoselective Baeyer-Villiger oxidation, please refer
to the original publication.[1][4]
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Conclusion

Elliptone is a significant natural product with well-defined chemical properties and a clear
mechanism of biological action as a potent inhibitor of mitochondrial Complex I. The data and
protocols presented in this guide serve as a valuable resource for researchers engaged in
natural product chemistry, pharmacology, and drug discovery, providing a solid foundation for
further investigation into the therapeutic potential of Elliptone and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
and Properties of Elliptone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208213#what-is-the-chemical-structure-of-elliptone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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